3-Bromo-4-fluoro-2-nitrophenol
Overview
Description
3-Bromo-4-fluoro-2-nitrophenol is a useful research compound. Its molecular formula is C6H3BrFNO3 and its molecular weight is 235.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-4-fluoro-2-nitrophenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-4-fluoro-2-nitrophenol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Reactions :
- 3-Bromo-4-fluoro-2-nitrophenol is involved in the formation of halo-nitrocyclohexadienones during the nitration of halophenols, exhibiting significant reactivity and isomerization properties (Clewley et al., 1989).
- It serves as a precursor in the synthesis of fluoro-nitrophenol compounds, which are important intermediates in organic synthesis (Zhang Zhi-de, 2011).
Detection and Sensing Applications :
- The compound is used in spectroscopic studies for the detection of aluminum ions, contributing to the development of selective sensors for biological and environmental monitoring (Lambert et al., 2000).
- It is involved in gas chromatography for the separation and detection of various phenol isomers, indicating its role in analytical chemistry (Ma & Spiegel, 1966).
Catalysis and Reaction Kinetics :
- Studies on its hydrogenation properties have shown that it can be used to produce aminophenol derivatives, which are valuable in various chemical industries (Zhang Xiao-wei, 2009).
- It is involved in the kinetic investigation of the catalytic reduction of nitrophenols, which is significant in understanding reaction mechanisms and developing efficient catalysts (Thawarkar et al., 2018).
Environmental and Health Impact Studies :
- Research on nitrated phenols in the atmosphere includes studies on the formation and effects of compounds like 3-Bromo-4-fluoro-2-nitrophenol, which are important for understanding environmental pollution and health impacts (Harrison et al., 2005).
properties
IUPAC Name |
3-bromo-4-fluoro-2-nitrophenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrFNO3/c7-5-3(8)1-2-4(10)6(5)9(11)12/h1-2,10H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRHXZOPTZSJCQL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1O)[N+](=O)[O-])Br)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrFNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-4-fluoro-2-nitrophenol |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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